71-44-3

Spermine

In Stock

• CAS RN:
• 71-44-3

• Formula:
• C10H26N4

• InChI:
• InChI=1S/C10H26N4/c11-5-3-9-13-7-1-2-8-14-10-4-6-12/h13-14H,1-12H2

• InChIKey:
• PFNFFQXMRSDOHW-UHFFFAOYSA-N

• Spermine, also known as gerontine or musculamine, belongs to the class of organic compounds known as dialkylamines. These are organic compounds containing a dialkylamine group, characterized by two alkyl groups bonded to the amino nitrogen. Spermine is a drug which is used for nutritional supplementation, also for treating dietary shortage or imbalance. Spermine exists as a solid, slightly soluble (in water), and a very strong basic compound (based on its pKa). Spermine has been found throughout most human tissues, and has also been detected in most biofluids, including urine, cerebrospinal fluid, feces, and saliva. Within the cell, spermine is primarily located in the cytoplasm. Spermine exists in all eukaryotes, ranging from yeast to humans. Spermine participates in a number of enzymatic reactions. In particular, 5'-Methylthioadenosine and spermine can be biosynthesized fro...

Indazole

In Stock

• CAS RN:
• 271-44-3

• Formula:
• C7H6N2

• InChI:
• InChI=1S/C7H6N2/c1-2-4-7-6(3-1)5-8-9-7/h1-5H,(H,8,9)

• InChIKey:
• BAXOFTOLAUCFNW-UHFFFAOYSA-N

• 1H-indazole is an indazole. It is a tautomer of a 2H-indazole.

Chlorofluoroacetic acid

In Stock

• CAS RN:
• 471-44-3

• Formula:
• C2H2ClFO2

• InChI:
• InChI=1S/C2H2ClFO2/c3-1(4)2(5)6/h1H,(H,5,6)

• InChIKey:
• JBIKZDFUXGHTHD-UHFFFAOYSA-N

• Chlorofluoroacetic acid, also known as Chlorofluoroacetic acid, is a useful research compound. Its molecular formula is C2H2ClFO2 and its molecular weight is 112.49 g/mol. The purity is usually 95%.

2-(4-Bromoanilino)-1-cyclopentene-1-carbonitrile

• CAS RN:
• 5271-44-3

• Formula:
• C12H11BrN2

• InChI:
• InChI=1S/C12H11BrN2/c13-10-4-6-11(7-5-10)15-12-3-1-2-9(12)8-14/h4-7,15H,1-3H2

• InChIKey:
• JZYWFBSSDYCXDG-UHFFFAOYSA-N

• 2-(4-Bromoanilino)-1-cyclopentene-1-carbonitrile is a useful research compound. Its molecular formula is C12H11BrN2 and its molecular weight is 263.13 g/mol. The purity is usually 95%.

5-methyl-1,3-dioxane-5-carboxylic Acid

Usually In Stock

• CAS RN:
• 26271-44-3

• Formula:
• C6H10O4

• InChI:
• InChI=1S/C6H10O4/c1-6(5(7)8)2-9-4-10-3-6/h2-4H2,1H3,(H,7,8)

• InChIKey:
• UCOODYJIUVFCNZ-UHFFFAOYSA-N

• 5-methyl-1,3-dioxane-5-carboxylic Acid is a useful research compound. Its molecular formula is C6H10O4 and its molecular weight is 146.142. The purity is usually 95%.

5-(3-Nitrophenyl)-1h-tetrazole

In Stock

• CAS RN:
• 21871-44-3

• Formula:
• C7H5N5O2

• InChI:
• InChI=1S/C7H5N5O2/c13-12(14)6-3-1-2-5(4-6)7-8-10-11-9-7/h1-4H,(H,8,9,10,11)

• InChIKey:
• ZJFFBXHGOXPKCP-UHFFFAOYSA-N

• 5-(3-Nitrophenyl)-1h-tetrazole is a useful research compound. Its molecular formula is C7H5N5O2 and its molecular weight is 191.15 g/mol. The purity is usually 95%.

6-[4-(Oxan-2-yloxy)phenyl]pteridine-2,4,7-triamine

In Stock

• CAS RN:
• 63671-44-3

• Formula:
• C17H19N7O2

• InChI:
• InChI=1S/C17H19N7O2/c18-14-12(21-13-15(19)23-17(20)24-16(13)22-14)9-4-6-10(7-5-9)26-11-3-1-2-8-25-11/h4-7,11H,1-3,8H2,(H6,18,19,20,22,23,24)

• InChIKey:
• QOXWYZDAJBZSIG-UHFFFAOYSA-N

• 6-[4-(Oxan-2-yloxy)phenyl]pteridine-2,4,7-triamine, also known as 6-[4-(Oxan-2-yloxy)phenyl]pteridine-2,4,7-triamine, is a useful research compound. Its molecular formula is C17H19N7O2 and its molecular weight is 353.4 g/mol. The purity is usually 95%.

(6,8-Dichlorochroman-3-YL)methanamine

Usually In Stock

• CAS RN:
• 885271-44-3

• Formula:
• C10H11Cl2NO

• InChI:
• InChI=1S/C10H11Cl2NO/c11-8-2-7-1-6(4-13)5-14-10(7)9(12)3-8/h2-3,6H,1,4-5,13H2

• InChIKey:
• JNNBPNPIJUTADF-UHFFFAOYSA-N

• (6,8-Dichlorochroman-3-YL)methanamine is a useful research compound. Its molecular formula is C10H11Cl2NO and its molecular weight is 232.1 g/mol. The purity is usually 95%.

3-(3-Chloro-5-fluorobenzoyl)thiophene

In Stock

• CAS RN:
• 898771-44-3

• Formula:
• C11H6ClFOS

• InChI:
• InChI=1S/C11H6ClFOS/c12-9-3-8(4-10(13)5-9)11(14)7-1-2-15-6-7/h1-6H

• InChIKey:
• AMMFLFKQAWPSAJ-UHFFFAOYSA-N

• 3-(3-Chloro-5-fluorobenzoyl)thiophene is a useful research compound. Its molecular formula is C11H6ClFOS and its molecular weight is 240.68 g/mol. The purity is usually 95%.

3-(2-methoxyphenyl)-1-(2-(2-methyl-1H-indol-3-yl)ethyl)-1-(pyridin-2-ylmethyl)thiourea

In Stock

• CAS RN:
• 851971-44-3

• Formula:
• C25H26N4OS

• InChI:
• InChI=1S/C25H26N4OS/c1-18-20(21-10-3-4-11-22(21)27-18)14-16-29(17-19-9-7-8-15-26-19)25(31)28-23-12-5-6-13-24(23)30-2/h3-13,15,27H,14,16-17H2,1-2H3,(H,28,31)

• InChIKey:
• BXQHMKONYSUPBN-UHFFFAOYSA-N

• 3-(2-methoxyphenyl)-1-(2-(2-methyl-1H-indol-3-yl)ethyl)-1-(pyridin-2-ylmethyl)thiourea is a useful research compound. Its molecular formula is C25H26N4OS and its molecular weight is 430.57. The purity is usually 95%.

N1-(2-methoxybenzyl)-N2-((3-tosyl-1,3-oxazinan-2-yl)methyl)oxalamide

In Stock

• CAS RN:
• 869071-44-3

• Formula:
• C22H27N3O6S

• InChI:
• InChI=1S/C22H27N3O6S/c1-16-8-10-18(11-9-16)32(28,29)25-12-5-13-31-20(25)15-24-22(27)21(26)23-14-17-6-3-4-7-19(17)30-2/h3-4,6-11,20H,5,12-15H2,1-2H3,(H,23,26)(H,24,27)

• InChIKey:
• MLTKESQYQPWAMX-UHFFFAOYSA-N

• N1-(2-methoxybenzyl)-N2-((3-tosyl-1,3-oxazinan-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C22H27N3O6S and its molecular weight is 461.53. The purity is usually 95%.

N-(3,4-dichlorophenyl)-2-[1-(2-methylphenyl)imidazol-2-yl]sulfanylacetamide

In Stock

• CAS RN:
• 893371-44-3

• Formula:
• C18H15Cl2N3OS

• InChI:
• InChI=1S/C18H15Cl2N3OS/c1-12-4-2-3-5-16(12)23-9-8-21-18(23)25-11-17(24)22-13-6-7-14(19)15(20)10-13/h2-10H,11H2,1H3,(H,22,24)

• InChIKey:
• RJUXEKTXKLBAIF-UHFFFAOYSA-N

• N-(3,4-dichlorophenyl)-2-[1-(2-methylphenyl)imidazol-2-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C18H15Cl2N3OS and its molecular weight is 392.3. The purity is usually 95%.

4-Hydroxy-6-(trifluoromethyl)pyridine-2-carboxamide

In Stock

• CAS RN:
• 924871-44-3

• Formula:
• C7H5F3N2O2

• InChI:
• InChI=1S/C7H5F3N2O2/c8-7(9,10)5-2-3(13)1-4(12-5)6(11)14/h1-2H,(H2,11,14)(H,12,13)

• InChIKey:
• XTFOUKALMNLGIS-UHFFFAOYSA-N

• 4-Hydroxy-6-(trifluoromethyl)pyridine-2-carboxamide is a useful research compound. Its molecular formula is C7H5F3N2O2 and its molecular weight is 206.124. The purity is usually 95%.

2-fluoro-N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-yl]benzamide

In Stock

• CAS RN:
• 929471-44-3

• Formula:
• C24H18FNO3

• InChI:
• InChI=1S/C24H18FNO3/c1-14-7-9-16(10-8-14)22(27)23-15(2)19-13-17(11-12-21(19)29-23)26-24(28)18-5-3-4-6-20(18)25/h3-13H,1-2H3,(H,26,28)

• InChIKey:
• OZVHAHUFBDTFBT-UHFFFAOYSA-N

• 2-fluoro-N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-yl]benzamide is a useful research compound. Its molecular formula is C24H18FNO3 and its molecular weight is 387.4 g/mol. The purity is usually 95%.

3,3,3-Trifluoro-2-methyl-1-phenylpropan-1-one

In Stock

• CAS RN:
• 128271-44-3

• Formula:
• C10H9F3O

• InChI:
• InChI=1S/C10H9F3O/c1-7(10(11,12)13)9(14)8-5-3-2-4-6-8/h2-7H,1H3

• InChIKey:
• FFSQUPZKCFPFEM-UHFFFAOYSA-N

• 3,3,3-Trifluoro-2-methyl-1-phenylpropan-1-one is a useful research compound. Its molecular formula is C10H9F3O and its molecular weight is 202.17 g/mol. The purity is usually 95%.

1-[(1-Chlorocyclobutyl)sulfinyl]-4-methylbenzene

In Stock

• CAS RN:
• 1221171-44-3

• Formula:
• C11H13ClOS

• InChI:
• InChI=1S/C11H13ClOS/c1-9-3-5-10(6-4-9)14(13)11(12)7-2-8-11/h3-6H,2,7-8H2,1H3

• InChIKey:
• LKIJGSBUPSBDQN-UHFFFAOYSA-N

• 1-[(1-Chlorocyclobutyl)sulfinyl]-4-methylbenzene is a useful research compound. Its molecular formula is C11H13ClOS and its molecular weight is 228.74 g/mol. The purity is usually 95%.

(2,2-Difluorobenzo[1,3]dioxol-5-ylmethyl)-propylamine

In Stock

• CAS RN:
• 2007071-44-3

• Formula:
• C11H13F2NO2

• InChI:
• InChI=1S/C11H13F2NO2/c1-2-5-14-7-8-3-4-9-10(6-8)16-11(12,13)15-9/h3-4,6,14H,2,5,7H2,1H3

• InChIKey:
• LUBYUVSRPMBTTM-UHFFFAOYSA-N

• (2,2-Difluorobenzo[1,3]dioxol-5-ylmethyl)-propylamine is a useful research compound. Its molecular formula is C11H13F2NO2 and its molecular weight is 229.22 g/mol. The purity is usually 95%.

6-Methoxy-2-(4-pentoxybenzoyl)pyridine

In Stock

• CAS RN:
• 1187171-44-3

• Formula:
• C18H21NO3

• InChI:
• InChI=1S/C18H21NO3/c1-3-4-5-13-22-15-11-9-14(10-12-15)18(20)16-7-6-8-17(19-16)21-2/h6-12H,3-5,13H2,1-2H3

• InChIKey:
• KAJSMOROTKUIHQ-UHFFFAOYSA-N

• 6-Methoxy-2-(4-pentoxybenzoyl)pyridine is a useful research compound. Its molecular formula is C18H21NO3 and its molecular weight is 299.4 g/mol. The purity is usually 95%.

2-(3-aminoazetidin-1-yl)-N-(propan-2-yl)acetamide

In Stock

• CAS RN:
• 1344371-44-3

• Formula:
• C8H17N3O

• InChI:
• InChI=1S/C8H17N3O/c1-6(2)10-8(12)5-11-3-7(9)4-11/h6-7H,3-5,9H2,1-2H3,(H,10,12)

• InChIKey:
• MPNMMHQAJKDBDT-UHFFFAOYSA-N

• 2-(3-aminoazetidin-1-yl)-N-(propan-2-yl)acetamide is a useful research compound. Its molecular formula is C8H17N3O and its molecular weight is 171.24 g/mol. The purity is usually 95%.

N-1-Naphthylethylenediamine dihydrochloride monomethanolate, 97%

In Stock

• CAS RN:
• 1357471-44-3

• Formula:
• C13H20Cl2N2O

• InChI:
• InChI=1S/C12H14N2.CH4O.2ClH/c13-8-9-14-12-7-3-5-10-4-1-2-6-11(10)12;1-2;;/h1-7,14H,8-9,13H2;2H,1H3;2*1H

• InChIKey:
• YUMCJWVZLMGNTD-UHFFFAOYSA-N

• N-1-Naphthylethylenediamine dihydrochloride monomethanolate, 97% is a useful research compound. Its molecular formula is C13H20Cl2N2O and its molecular weight is 291.21 g/mol. The purity is usually 95%.

4-(Piperidin-4-yl)benzenesulfonamide hydrochloride

In Stock

• CAS RN:
• 2138571-44-3

• Formula:
• C11H17ClN2O2S

• InChI:
• InChI=1S/C11H16N2O2S.ClH/c12-16(14,15)11-3-1-9(2-4-11)10-5-7-13-8-6-10;/h1-4,10,13H,5-8H2,(H2,12,14,15);1H

• InChIKey:
• PTONSMDCISAPQV-UHFFFAOYSA-N

• 4-(Piperidin-4-yl)benzenesulfonamide hydrochloride is a useful research compound. Its molecular formula is C11H17ClN2O2S and its molecular weight is 276.78. The purity is usually 95%.

2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-(1-methylcyclopropyl)acetic acid

In Stock

• CAS RN:
• 2138971-44-3

• Formula:
• C21H21NO4

• InChI:
• InChI=1S/C21H21NO4/c1-21(10-11-21)18(19(23)24)22-20(25)26-12-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,17-18H,10-12H2,1H3,(H,22,25)(H,23,24)

• InChIKey:
• PIPCRBGGPCPBKS-UHFFFAOYSA-N

• 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-(1-methylcyclopropyl)acetic acid is a useful research compound. Its molecular formula is C21H21NO4 and its molecular weight is 351.402. The purity is usually 95%.

[4-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]-(1-methyltriazol-4-yl)methanone

Usually In Stock

• CAS RN:
• 2379971-44-3

• Formula:
• C14H17BrN6O2

• InChI:
• InChI=1S/C14H17BrN6O2/c1-20-8-12(18-19-20)13(22)21-4-2-10(3-5-21)9-23-14-16-6-11(15)7-17-14/h6-8,10H,2-5,9H2,1H3

• InChIKey:
• YANWKQVTOHOTPS-UHFFFAOYSA-N

• [4-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]-(1-methyltriazol-4-yl)methanone is a useful research compound. Its molecular formula is C14H17BrN6O2 and its molecular weight is 381.234. The purity is usually 95%.

3,3,3-Trifluoro-2-methyl-1-phenylpropan-1-one

• CAS RN:
• 128271-44-3; 16185-96-9

• Formula:
• C10H9F3O

• InChI:
• InChI=1S/C10H9F3O/c1-7(10(11,12)13)9(14)8-5-3-2-4-6-8/h2-7H,1H3

• InChIKey:
• FFSQUPZKCFPFEM-UHFFFAOYSA-N

• 3,3,3-Trifluoro-2-methyl-1-phenylpropan-1-one is a useful research compound. Its molecular formula is C10H9F3O and its molecular weight is 202.176. The purity is usually 95%.